3-Hydroxybutyric acid
3-Hydroxybutyric acid
3-hydroxybutyric acid is a straight-chain 3-hydroxy monocarboxylic acid comprising a butyric acid core with a single hydroxy substituent in the 3- position; a ketone body whose levels are raised during ketosis, used as an energy source by the brain during fasting in humans. Also used to synthesise biodegradable plastics. It has a role as a human metabolite. It is a 3-hydroxy monocarboxylic acid, a hydroxybutyric acid and an (omega-1)-hydroxy fatty acid. It is functionally related to a butyric acid. It is a conjugate acid of a 3-hydroxybutyrate.
3-Hydroxybutyric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
3-Hydroxybutyric acid is a natural product found in Secale cereale, Drosophila melanogaster, and other organisms with data available.
3-Hydroxybutyric acid is a metabolite found in or produced by Saccharomyces cerevisiae.
BUTYRIC ACID substituted in the beta or 3 position. It is one of the ketone bodies produced in the liver.
3-Hydroxybutyric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
3-Hydroxybutyric acid is a natural product found in Secale cereale, Drosophila melanogaster, and other organisms with data available.
3-Hydroxybutyric acid is a metabolite found in or produced by Saccharomyces cerevisiae.
BUTYRIC ACID substituted in the beta or 3 position. It is one of the ketone bodies produced in the liver.
Brand Name:
Vulcanchem
CAS No.:
300-85-6
VCID:
VC21225478
InChI:
InChI=1S/C4H8O3/c1-3(5)2-4(6)7/h3,5H,2H2,1H3,(H,6,7)
SMILES:
CC(CC(=O)O)O
Molecular Formula:
C4H8O3
Molecular Weight:
104.10 g/mol
3-Hydroxybutyric acid
CAS No.: 300-85-6
Cat. No.: VC21225478
Molecular Formula: C4H8O3
Molecular Weight: 104.10 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-hydroxybutyric acid is a straight-chain 3-hydroxy monocarboxylic acid comprising a butyric acid core with a single hydroxy substituent in the 3- position; a ketone body whose levels are raised during ketosis, used as an energy source by the brain during fasting in humans. Also used to synthesise biodegradable plastics. It has a role as a human metabolite. It is a 3-hydroxy monocarboxylic acid, a hydroxybutyric acid and an (omega-1)-hydroxy fatty acid. It is functionally related to a butyric acid. It is a conjugate acid of a 3-hydroxybutyrate. 3-Hydroxybutyric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). 3-Hydroxybutyric acid is a natural product found in Secale cereale, Drosophila melanogaster, and other organisms with data available. 3-Hydroxybutyric acid is a metabolite found in or produced by Saccharomyces cerevisiae. BUTYRIC ACID substituted in the beta or 3 position. It is one of the ketone bodies produced in the liver. |
|---|---|
| CAS No. | 300-85-6 |
| Molecular Formula | C4H8O3 |
| Molecular Weight | 104.10 g/mol |
| IUPAC Name | 3-hydroxybutanoic acid |
| Standard InChI | InChI=1S/C4H8O3/c1-3(5)2-4(6)7/h3,5H,2H2,1H3,(H,6,7) |
| Standard InChI Key | WHBMMWSBFZVSSR-UHFFFAOYSA-N |
| SMILES | CC(CC(=O)O)O |
| Canonical SMILES | CC(CC(=O)O)O |
| Melting Point | 46°C |
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